Cas no 77130-93-9 (methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate)

Methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its pyrrolidine scaffold and functionalized carbonyl group. The compound’s structural features, including the ester moiety and ketone functionality, make it a useful precursor for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its rigid, substituted pyrrolidine core enhances stereochemical control in synthetic routes, while the 2,2-dimethyl substitution improves stability. The compound is compatible with a range of reactions, such as nucleophilic additions or reductions, facilitating further derivatization. Its well-defined reactivity profile and stability under standard conditions make it a reliable choice for research and industrial applications.

methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate structure

77130-93-9 structure

Product Name:methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate

CAS No:77130-93-9

MF:C₈H₁₃NO₃

MW:171.193722486496

CID:1117503

PubChem ID:12761487

Update Time:2025-10-13

methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-3-oxo-1-Pyrrolidinecarboxylic acid methyl ester
- methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate
- 77130-93-9
- CDA13093
- F9994-5426
- 1-Pyrrolidinecarboxylic acid, 2,2-dimethyl-3-oxo-, methyl ester
- SCHEMBL8221825
- EN300-1590367
- AKOS023590470
- METHYL2,2-DIMETHYL-3-OXOPYRROLIDINE-1-CARBOXYLATE
- MDL： MFCD24691534
- Inchi： 1S/C8H13NO3/c1-8(2)6(10)4-5-9(8)7(11)12-3/h4-5H2,1-3H3
- InChI Key： NPFDVDIFQFIDOW-UHFFFAOYSA-N
- SMILES： O=C1CCN(C(=O)OC)C1(C)C

Computed Properties

Exact Mass: 171.08954328g/mol
Monoisotopic Mass: 171.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 46.6Å²

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TRC	M292886-100mg	Methyl 2,2-Dimethyl-3-oxopyrrolidine-1-carboxylate	77130-93-9		100mg	$ 135.00	2022-06-04
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Enamine	EN300-1590367-0.5g	methyl 2,2-dimethyl-3-oxopyrrolidine-1-carboxylate	77130-93-9	95%	0.5g	$579.0	2023-07-10
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